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A Note on Krypton Isotopes: While the request specified Krypton-79, it is crucial to note that

for geological dating purposes, Krypton-81 (⁸¹Kr) is the scientifically relevant and widely utilized

isotope. Krypton-79 has a very short half-life of approximately 35 hours, rendering it unsuitable

for dating ancient geological materials.[1][2] In contrast, ⁸¹Kr possesses a long half-life of

229,000 years, making it an ideal tracer for dating old groundwater and glacial ice in the age

range of 40,000 to 1.3 million years.[3][4] This document will, therefore, focus on the

application of ⁸¹Kr in geological studies.

Introduction to Radiokrypton Dating
Radiokrypton dating using ⁸¹Kr is a powerful isotopic tool for determining the age of ancient

groundwater and ice.[5][6] This technique relies on the measurement of the cosmogenic

radionuclide ⁸¹Kr, which is produced in the atmosphere and enters groundwater systems

through recharge.[7] As groundwater moves along its flow path and is isolated from the

atmosphere, the ⁸¹Kr concentration decreases due to radioactive decay. By measuring the

remaining ⁸¹Kr, scientists can calculate the time since the water was last in contact with the

atmosphere, providing a "water age".[6]

The primary analytical method for measuring the extremely low concentrations of ⁸¹Kr is Atom

Trap Trace Analysis (ATTA).[8][9] This laser-based technique is highly selective and sensitive,

capable of counting individual ⁸¹Kr atoms.[5][7]
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The primary applications of ⁸¹Kr dating in geological studies include:

Groundwater Resource Management: Determining the age of groundwater in deep aquifers

is crucial for assessing their renewability and potential as a long-term water supply.[10] ⁸¹Kr

dating helps to understand the recharge rates, flow patterns, and residence times of these

vital resources.[7][11]

Paleoclimate Research: Analysis of ⁸¹Kr in ancient ice cores provides valuable information

about past climate conditions. The age of the entrapped air, and therefore the ice, can be

accurately determined, helping to reconstruct past atmospheric compositions and

temperatures.[5][8]

Hydrogeological Model Calibration: ⁸¹Kr-derived ages serve as critical calibration points for

numerical models of groundwater flow.[11] This improves the accuracy of predictions

regarding groundwater movement and contaminant transport.

Understanding Geological Processes: ⁸¹Kr dating has been used to investigate the timing of

geological events, such as the flushing of ancient brines from sedimentary basins.[6]

Quantitative Data Summary
The following tables summarize key quantitative data related to radiokrypton dating.

Table 1: Properties of Relevant Krypton Isotopes

Isotope Half-Life (years)

Typical
Atmospheric
Isotopic
Abundance

Primary Production
Mechanism

⁸¹Kr 229,000 ± 11,000 6 x 10⁻¹³ Cosmogenic

⁸⁵Kr 10.76 ± 0.02 2 x 10⁻¹¹
Nuclear Fuel

Reprocessing

³⁹Ar 269 ± 3 8 x 10⁻¹⁶ Cosmogenic

Source:[3]
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Table 2: Sample Requirements for ⁸¹Kr Dating

Sample Type
Typical Sample
Size

Krypton Yield (µL
STP)

Argon Yield (mL
STP)

Groundwater 20 kg ~1 ~2

Antarctic Ice 8 kg ~1 Not specified

Mountain Glacier Ice >8 kg ~1 ~3

Source:[3]

Experimental Protocols
Groundwater Sampling for ⁸¹Kr Analysis
This protocol outlines the general steps for collecting dissolved gases from groundwater for

⁸¹Kr analysis.

Objective: To extract dissolved gases from a groundwater source and store them in a suitable

container for subsequent laboratory analysis.

Materials:

Field-portable membrane gas extraction device (e.g., IAEA-EDGAR-Mk II)[10]

Submersible pump

Gas-tight sample cylinders

Tubing and fittings

Field parameter measurement instruments (e.g., for temperature, pH, conductivity)

Procedure:

Well Selection and Preparation: Select a well that taps the desired aquifer. Purge the well to

ensure that the water sample is representative of the aquifer formation.
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Equipment Setup: Connect the submersible pump to the well and the outlet to the gas

extraction device.

Gas Extraction: Pump groundwater through the membrane contactor of the extraction

device. The dissolved gases will pass through the membrane and be collected.

Sample Collection: The extracted gas is compressed into a gas-tight sample cylinder.

Field Measurements: Record essential field parameters of the groundwater.

Sample Transportation: Transport the collected gas samples to the laboratory for analysis.

Krypton Purification
Objective: To separate and purify krypton from the bulk gas sample collected in the field.

Materials:

Custom-built krypton purification system[10]

Cryogenic traps (liquid nitrogen)

Gas chromatograph

Getters for reactive gas removal

Procedure:

Removal of Water Vapor and CO₂: The bulk gas sample is passed through a series of cold

traps to remove water vapor and carbon dioxide.

Separation of Krypton and Argon: The remaining gas mixture is processed using cryogenic

adsorption and gas chromatography to separate krypton and argon from other non-reactive

gases.[4]

Removal of Reactive Gases: Getters are used to remove any remaining reactive gases.

Final Purification: The krypton fraction is further purified to a high concentration (>50%).[3]
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⁸¹Kr Measurement using Atom Trap Trace Analysis
(ATTA)
Objective: To count the number of ⁸¹Kr atoms in the purified krypton sample.

Materials:

ATTA instrument[8]

Laser systems tuned to the ⁸¹Kr transition frequency

Magneto-optical trap (MOT)[7]

Fluorescence detector (CCD or PMT)[9]

Procedure:

Sample Injection: The purified krypton gas sample is injected into the ATTA system.

Metastable State Excitation: The krypton atoms are excited to a metastable state, typically

using an RF discharge.[9]

Atom Trapping: A laser system is tuned to the specific resonance frequency of ⁸¹Kr. This

allows for the selective trapping of only ⁸¹Kr atoms in a magneto-optical trap.[7][10]

Atom Counting: The trapped ⁸¹Kr atoms fluoresce when excited by the laser. This

fluorescence is detected by a sensitive detector, allowing for the counting of individual

atoms.[7]

Isotope Ratio Calculation: The ratio of ⁸¹Kr to total krypton is determined, which is then used

for age calculation.
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Caption: Experimental workflow for radiokrypton dating of groundwater.
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Caption: Principle of Atom Trap Trace Analysis (ATTA) for ⁸¹Kr detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Krypton-79 - isotopic data and properties [chemlin.org]

2. mirdsoft.org [mirdsoft.org]

3. Primer on Atom Trap Trace Analysis 85Kr 39Ar 81Kr Dating [atta.ustc.edu.cn]

4. researchgate.net [researchgate.net]

5. anl.gov [anl.gov]

6. Counting krypton: Water miles below Earth's surface isn't as old as scientists once thought
| University of Arizona News [news.arizona.edu]

7. phy.anl.gov [phy.anl.gov]

8. 2024 Goldschmidt Conference [conf.goldschmidt.info]

9. Atomic trap trace analysis - Wikipedia [en.wikipedia.org]

10. www-pub.iaea.org [www-pub.iaea.org]

11. www-pub.iaea.org [www-pub.iaea.org]

To cite this document: BenchChem. [Application Notes and Protocols: Krypton Isotopes in
Geological Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196655#krypton-79-as-a-tracer-in-geological-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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